6-Bromo-1-[(4-methoxyphenyl)methyl]-1H-imidazo[4,5-b]pyridine

• CAS No.: 827602-66-4
• Molecular Formula: C14H12BrN3O
• Molecular Weight: 318.17 g/mol
• IUPAC Name: 6-bromo-1-[(4-methoxyphenyl)methyl]imidazo[4,5-b]pyridine
• InChI: InChI=1S/C14H12BrN3O/c1-19-12-4-2-10(3-5-12)8-18-9-17-14-13(18)6-11(15)7-16-14/h2-7,9H,8H2,1H3
• InChI Key: DFYXIXOWAHRERH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=NC3=C2C=C(C=N3)Br

Description

6-Bromo-1-[(4-methoxyphenyl)methyl]-1H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C14H12BrN3O and its molecular weight is 318.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-1H-imidazo[4,5-b]pyridine (500 mg, 2.52 mmol) and 1-chloromethyl-4-methoxy-benzene (394.6 mg, 2.52 mmol) in DMF (10 mL) was added Cs2CO3 (902 mg, 2.77 mmol). The reaction mixture was stirred at room temperature for 2 hours, and then partitioned between EtOAc and water. The organic layer was dried over MgSO4, and concentrated. The residue was purified on a silica gel column eluting with EtOAc-Hexane to provide 6-bromo-1-(4-methoxy-benzyl)-1H-imidazo[4,5-b]pyridine (450 mg).